(2Z,4E)-8-[(3As,7aS)-7a-methyl-1,5-dioxo-2,3,3a,4,6,7-hexahydroinden-4-yl]-2,8-dihydroxy-5-methyl-6-oxoocta-2,4-dienoic acid
(2Z,4E)-8-[(3As,7aS)-7a-methyl-1,5-dioxo-2,3,3a,4,6,7-hexahydroinden-4-yl]-2,8-dihydroxy-5-methyl-6-oxoocta-2,4-dienoic acid
Brand Name:
Vulcanchem
CAS No.:
108050-25-5
VCID:
VC0218281
InChI:
InChI=1S/C19H24O7/c1-10(3-5-13(21)18(25)26)14(22)9-15(23)17-11-4-6-16(24)19(11,2)8-7-12(17)20/h3,5,11,15,17,21,23H,4,6-9H2,1-2H3,(H,25,26)/b10-3+,13-5-/t11-,15?,17?,19-/m0/s1
SMILES:
CC(=CC=C(C(=O)O)O)C(=O)CC(C1C2CCC(=O)C2(CCC1=O)C)O
Molecular Formula:
C14H18O2
Molecular Weight:
364.4 g/mol
(2Z,4E)-8-[(3As,7aS)-7a-methyl-1,5-dioxo-2,3,3a,4,6,7-hexahydroinden-4-yl]-2,8-dihydroxy-5-methyl-6-oxoocta-2,4-dienoic acid
CAS No.: 108050-25-5
Main Products
VCID: VC0218281
Molecular Formula: C14H18O2
Molecular Weight: 364.4 g/mol
CAS No. | 108050-25-5 |
---|---|
Product Name | (2Z,4E)-8-[(3As,7aS)-7a-methyl-1,5-dioxo-2,3,3a,4,6,7-hexahydroinden-4-yl]-2,8-dihydroxy-5-methyl-6-oxoocta-2,4-dienoic acid |
Molecular Formula | C14H18O2 |
Molecular Weight | 364.4 g/mol |
IUPAC Name | (2Z,4E)-8-[(3aS,7aS)-7a-methyl-1,5-dioxo-2,3,3a,4,6,7-hexahydroinden-4-yl]-2,8-dihydroxy-5-methyl-6-oxoocta-2,4-dienoic acid |
Standard InChI | InChI=1S/C19H24O7/c1-10(3-5-13(21)18(25)26)14(22)9-15(23)17-11-4-6-16(24)19(11,2)8-7-12(17)20/h3,5,11,15,17,21,23H,4,6-9H2,1-2H3,(H,25,26)/b10-3+,13-5-/t11-,15?,17?,19-/m0/s1 |
Standard InChIKey | UYGPFFZKHPIPIQ-ZWXYVKKQSA-N |
Isomeric SMILES | C/C(=C\C=C(\C(=O)O)/O)/C(=O)CC(C1[C@@H]2CCC(=O)[C@]2(CCC1=O)C)O |
SMILES | CC(=CC=C(C(=O)O)O)C(=O)CC(C1C2CCC(=O)C2(CCC1=O)C)O |
Canonical SMILES | CC(=CC=C(C(=O)O)O)C(=O)CC(C1C2CCC(=O)C2(CCC1=O)C)O |
Synonyms | 3,7-dihydroxy-5,9,17-trioxo-4(5),9(10)-disecoandrosta-1(10)2-dien-4-oic acid 3,7-DTDADA |
PubChem Compound | 6439948 |
Last Modified | Nov 11 2021 |
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